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Compound of Interest

Compound Name: Dspe-peg(2000)-nhs

Cat. No.: B10830558

Get Quote

Executive Summary & Immediate Safety Profile
DSPE-PEG(2000)-NHS (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-

[succinimidyl(polyethylene glycol)-2000]) is a high-value, heterobifunctional crosslinker. While

generally biocompatible and non-toxic, its N-hydroxysuccinimide (NHS) ester moiety is

chemically reactive.

Effective disposal requires distinguishing between the chemical hazard of the solvent (often

Chloroform or DMSO) and the biological/chemical reactivity of the lipid itself.
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Property Specification Disposal Implication

Physical State White to off-white solid powder
Dust inhalation hazard; use

N95 or fume hood.

Reactivity
Reacts with primary amines (

); Hydrolyzes in moisture

Must be quenched before

disposal to prevent

downstream reactions.

Solubility

Soluble in Chloroform,

Methanol, DMSO; Dispersible

in warm water

Solvent dictates waste stream

(Halogenated vs. Non-

Halogenated).

RCRA Status Not P-listed or U-listed

Regulated based on

characteristics (e.g., ignitability

of solvent).[1]

Storage
-20°C, Desiccated,

Argon/Nitrogen

Expired material is still

reactive; treat as active.

The Mechanism of Deactivation (Scientific
Rationale)
Why simply "binning it" is insufficient: The NHS ester is an electrophile designed to react with

primary amines to form stable amide bonds. If disposed of active, it can react with proteins or

amines present in mixed chemical waste streams, potentially generating unknown byproducts

or modifying the surface properties of waste containers.

The Solution: Controlled Hydrolysis or Aminolysis Before placing DSPE-PEG-NHS into final

waste streams, the reactive NHS group should be "quenched" (deactivated).

Hydrolysis (Slower): In aqueous conditions (pH > 8.0), the NHS ring opens, releasing N-

hydroxysuccinimide and leaving a non-reactive carboxylic acid lipid (DSPE-PEG-COOH).

Aminolysis (Preferred/Faster): Reacting with an excess of a small amine (like Tris or Glycine)

rapidly consumes the NHS ester, forming a stable, non-reactive amide.
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Scenario A: Disposal of Solid Waste (Expired or Spilled
Powder)
Context: You have an old vial of DSPE-PEG-NHS or a spill on the bench.

Containment: Do not sweep dry powder into the air. If spilled, cover with a wet paper towel

(water or ethanol) to dampen.

Deactivation (In-Vial):

Add a small volume of 1M Tris-HCl (pH 8.0) or 1M Glycine to the vial.

Why: This ensures the NHS ester is quenched immediately.

Allow to sit for 15–30 minutes at room temperature.

Segregation:

Cap the vial tightly.

Place the vial in a clear, sealable secondary bag (Ziploc type).

Label as "Deactivated Non-Hazardous Solid Waste".

Final Disposal: Dispose of in the standard Solid Chemical Waste bin (often a white bucket or

fiber drum), unless contaminated with biological agents (see Scenario C).

Scenario B: Disposal of Reaction Mixtures (Organic
Solvents)
Context: Lipid dissolved in Chloroform, Dichloromethane (DCM), or Methanol.

Identify the Solvent:

Chloroform/DCM: MUST go to Halogenated Waste.

Methanol/Ethanol/DMSO: Goes to Non-Halogenated (Flammable) Waste.
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Quenching (Optional but Recommended):

If the volume is small (<10 mL), simple dilution into the waste solvent drum is usually

sufficient to hydrolyze the ester over time due to trace moisture.

For large volumes (>50 mL), add 5% v/v Methanol to promote solvolysis before dumping.

Critical Precaution - Emulsions:

Expert Insight: DSPE-PEG is a surfactant. When mixed with water in a waste drum, it can

stabilize emulsions. Avoid adding large aqueous volumes to your organic waste carboys,

as this creates "rag layers" that are difficult for waste management contractors to

separate.

Scenario C: Aqueous/Buffer Waste (Post-Dialysis or
Liposome Extrusion)
Context: Buffer containing unreacted lipid or liposomes.

Quench: Ensure pH is >7.5. If acidic, adjust with Sodium Hydroxide (NaOH) or add Tris

buffer. Wait 1 hour.

Biological Assessment:

If used with cells/DNA/Viral vectors: The waste is Biohazardous. Autoclave or bleach (10%

final concentration) before disposal.

If chemical only: Dispose of in Aqueous Chemical Waste.

Drain Disposal:

Note: Check local EHS guidelines. Pure DSPE-PEG-COOH (hydrolyzed form) is generally

non-toxic, but many facilities prohibit pouring any surfactants or chemical synthesis

byproducts down the drain. Default to Aqueous Chemical Waste containers.

Decision Logic & Workflow Visualization
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The following diagram illustrates the decision process for segregating DSPE-PEG-NHS waste

streams to ensure compliance and safety.

Start: DSPE-PEG-NHS Waste

What is the physical state?

Solid / Powder
(Expired Vial or Spill) Liquid Solution

Add 1M Tris/Glycine
(Wait 30 mins)

Deactivate

Identify Solvent Base

Solid Chemical Waste Bin Organic Solvent
(Chloroform, DMSO, MeOH)

Aqueous Buffer
(PBS, Water)

Contains Halogens?
(Chloroform/DCM)

Contaminated with
Biologicals?

Halogenated Waste Stream

Yes

Non-Halogenated
(Flammable) Waste

No

Biohazard (Red Bag)
Autoclave/Bleach

Yes

Aqueous Chemical Waste

No

Click to download full resolution via product page

Figure 1: Decision matrix for segregating DSPE-PEG-NHS waste based on physical state and

solvent composition.
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Regulatory Compliance (RCRA & EHS)
While DSPE-PEG-NHS is not specifically listed on the EPA's P-list (acutely hazardous) or U-list

(toxic), the mixture it is contained in often triggers RCRA regulation.

Ignitability (D001): If dissolved in Methanol or Ethanol.[2]

Toxicity (D019/D022): If dissolved in Carbon Tetrachloride or Chloroform.

Reactive (D003): Pure NHS esters are reactive, but usually do not meet the EPA definition of

"Reactive" (explosive/violent) for waste coding. However, local EHS officers often prefer

them to be quenched to avoid "unknown reactivity" in bulking drums.

Labeling Requirement: Always label the waste tag with the full chemical name: 1,2-distearoyl-

sn-glycero-3-phosphoethanolamine-N-[succinimidyl(polyethylene glycol)-2000]. Do not just

write "Lipid" or "PEG".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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